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Compound of Interest

Compound Name: SARS-CoV-2-IN-84

Cat. No.: B12368843 Get Quote

SARS-CoV-2-IN-84: A Technical Guide for
Researchers
An In-depth Analysis of the Chemical Structure, Properties, and Mechanism of Action of a

Novel SARS-CoV-2 3CL Protease Inhibitor.

This technical guide provides a comprehensive overview of SARS-CoV-2-IN-84, a compound

identified as a potent inhibitor of the SARS-CoV-2 3CL protease (3CLpro), a critical enzyme in

the viral replication cycle. This document is intended for researchers, scientists, and drug

development professionals engaged in the discovery and development of antiviral therapeutics

against COVID-19.

Core Compound Properties
SARS-CoV-2-IN-84, also referred to as compound 20 in initial discovery screenings, has

emerged as a molecule of interest due to its significant inhibitory activity against the main

protease of the novel coronavirus.[1][2]
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Property Value Reference

Chemical Formula C₁₆H₁₃BrO₄ [2]

Molecular Weight 349.18 g/mol [2]

CAS Number 214221-82-6 [2]

Target
SARS-CoV-2 3CL protease

(3CLpro)
[1][2]

IC₅₀ 369.5 nM [1][2]

Chemical Structure
While a visual representation of the two-dimensional chemical structure of SARS-CoV-2-IN-84
is not available in the public domain at this time, its chemical formula, C₁₆H₁₃BrO₄, indicates a

molecular composition of 16 carbon atoms, 13 hydrogen atoms, one bromine atom, and four

oxygen atoms. The development of a structural diagram awaits further publication of the

primary research data.

Mechanism of Action
SARS-CoV-2-IN-84 functions as an inhibitor of the SARS-CoV-2 3CL protease.[1][2] This

enzyme, also known as the main protease (Mpro), is essential for the processing of viral

polyproteins into functional proteins required for viral replication and assembly. By inhibiting

3CLpro, SARS-CoV-2-IN-84 effectively disrupts the viral life cycle. The precise binding mode

and interactions with the active site of the protease are subjects for ongoing research.

The logical workflow for the identification and characterization of SARS-CoV-2-IN-84 can be

visualized as follows:
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Prepare Compound Dilutions

Dispense Compounds into Plate

Add 3CL Protease Solution

Incubate (Compound-Enzyme)

Add Fluorogenic Substrate

Measure Fluorescence Over Time

Calculate Reaction Velocities

Normalize Data & Plot Dose-Response Curve

Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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